Cas no 2231674-37-4 (8-azabicyclo[3.2.1]octan-6-one;hydrochloride)

• Product Name: 8-azabicyclo[3.2.1]octan-6-one;hydrochloride
• CAS No: 2231674-37-4
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• CID: 5272339
• Update Time: 2026-03-09

8-azabicyclo[3.2.1]octan-6-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-azabicyclo[3.2.1]octan-6-one hydrochloride
• 8-azabicyclo[3.2.1]octan-6-one;hydrochloride

• Inchi： 1S/C7H11NO.ClH/c9-7-4-5-2-1-3-6(7)8-5;/h5-6,8H,1-4H2;1H
• InChI Key： YEQZXMKVAHKTCE-UHFFFAOYSA-N
• SMILES： C12NC(C(=O)C1)CCC2.[H]Cl

Additional information on 8-azabicyclo[3.2.1]octan-6-one;hydrochloride

Comprehensive Overview of 8-azabicyclo[3.2.1]octan-6-one hydrochloride (CAS No. 2231674-37-4)

The compound 8-azabicyclo[3.2.1]octan-6-one hydrochloride (CAS No. 2231674-37-4) is a bicyclic organic molecule featuring a nitrogen atom in its structure, which makes it a valuable intermediate in pharmaceutical and chemical research. Its unique azabicyclo framework has garnered significant attention due to its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. Researchers are increasingly exploring its role in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine.

In recent years, the demand for 8-azabicyclo[3.2.1]octan-6-one hydrochloride has surged, driven by its relevance in structure-activity relationship (SAR) studies. Its bicyclic scaffold is often compared to tropane alkaloids, which are known for their bioactivity. This has led to a spike in searches for "azabicyclic compounds in drug design" and "CAS 2231674-37-4 applications," reflecting the scientific community's growing interest. The hydrochloride salt form enhances its solubility, making it preferable for in vitro and in vivo assays.

From a synthetic chemistry perspective, 8-azabicyclo[3.2.1]octan-6-one hydrochloride serves as a versatile building block. Its bridged ring system allows for functionalization at multiple sites, enabling the creation of diverse derivatives. This adaptability is crucial for optimizing pharmacokinetic properties, a hot topic in medicinal chemistry forums. Queries like "how to modify azabicyclo compounds" and "2231674-37-4 synthesis protocol" frequently appear in academic and industrial research databases.

The compound's stability under physiological conditions has also made it a candidate for prodrug development, a trending area in pharmaceutical sciences. Its hydrochloride salt form ensures better bioavailability, addressing common challenges in drug formulation. Discussions on "improving drug delivery with bicyclic amines" often cite this molecule as a case study, further boosting its visibility in SEO-driven scientific content.

Beyond therapeutics, 8-azabicyclo[3.2.1]octan-6-one hydrochloride is explored in material science for its potential in catalysis and ligand design. Its nitrogen-rich structure aligns with the search for eco-friendly catalysts, a priority in green chemistry initiatives. Keywords such as "azabicyclo catalysts for sustainable reactions" highlight its cross-disciplinary appeal.

In summary, 8-azabicyclo[3.2.1]octan-6-one hydrochloride (CAS No. 2231674-37-4) is a multifaceted compound with broad applications. Its relevance in drug discovery, material science, and green chemistry ensures it remains a focal point in contemporary research, as evidenced by its frequent appearance in both academic literature and online search trends.